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Compound of Interest

Compound Name: Allyl alcohol

Cat. No.: B041490

Isomerization of Propylene Oxide

The isomerization of propylene oxide to allyl alcohol is a widely used industrial method. This
process typically employs heterogeneous catalysts, with lithium phosphate-based materials
being the most prominent.

Comparative Performance of Lithium Phosphate
Catalysts

The performance of lithium phosphate catalysts can be significantly influenced by their
composition and preparation method. Key factors include the presence of promoters like boron
and alkali metals, and the catalyst's physical properties such as surface area.
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Experimental Protocol: Slurry-Phase Isomerization of Propylene Oxide

A typical experimental setup for the slurry-phase isomerization of propylene oxide involves the

following steps[1][2]:
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Catalyst Preparation: A lithium phosphate catalyst, potentially containing boron and a specific
concentration of sodium, is prepared. For instance, a catalyst can be synthesized by
precipitating lithium phosphate from an aqueous solution containing lithium and sodium ions
and a second agueous solution containing phosphate and borate ions. The resulting
precipitate is washed and dried[1].

Slurry Formation: The powdered lithium phosphate catalyst is suspended in an inert, high-
boiling point liquid to form a slurry. The weight ratio of catalyst to the inert liquid is typically in
the range of 0.05 to 0.7[1][2].

Reaction: Propylene oxide is vaporized and passed through the heated catalyst slurry. The
reaction is conducted at temperatures ranging from 244-274°C[2].

Product Collection and Analysis: The product mixture exiting the reactor is condensed and
collected. Samples are periodically taken and analyzed by gas chromatography (GC) to
determine the propylene oxide conversion and allyl alcohol selectivity[2].

Reaction Pathway: Propylene Oxide Isomerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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